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Compound of Interest

Compound Name: Tenovin-2

Cat. No.: B2514436 Get Quote

Application Notes and Protocols: Tenovin-2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tenovin-2 is a cell-permeable small molecule and a potent inhibitor of the sirtuin deacetylases

SIRT1 and SIRT2. As an analog of Tenovin-1, it is recognized for its role in activating the tumor

suppressor protein p53, leading to the induction of apoptosis in various cancer cell lines. These

characteristics make Tenovin-2 a valuable tool in cancer research and drug development for

studying cellular pathways related to stress response, cell cycle regulation, and apoptosis. This

document provides detailed protocols for the preparation and storage of Tenovin-2 stock

solutions to ensure its stability and efficacy in experimental settings.

Physicochemical Properties
A summary of the key physicochemical properties of Tenovin-2 is presented in the table below.
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Property Value Reference

Chemical Formula C₂₂H₂₇N₃O₂S [1][2]

Molecular Weight 397.53 g/mol [1][3]

Purity >98% [4]

Appearance Powder

CAS Number 666211-30-9

Stock Solution Preparation
3.1. Materials

Tenovin-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

3.2. Protocol

Equilibration: Before opening, allow the vial of Tenovin-2 powder to equilibrate to room

temperature for at least 1 hour. This prevents condensation from forming on the compound.

Solvent Addition: Based on the desired stock concentration, calculate the required volume of

DMSO. For example, to prepare a 10 mM stock solution from 5 mg of Tenovin-2 (MW:

397.53 g/mol ), add 1.257 mL of DMSO.

Dissolution: Add the calculated volume of DMSO to the vial containing the Tenovin-2
powder.
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Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage and Stability
Proper storage of Tenovin-2 is crucial for maintaining its biological activity. The following table

summarizes the recommended storage conditions for both the solid compound and its stock

solutions.

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C 2 years

Solution in DMSO 4°C 2 weeks

Solution in DMSO -20°C 1 month

Solution in DMSO -80°C 6 months

Note: It is best practice to prepare and use solutions on the same day. If storing solutions,

ensure vials are tightly sealed to prevent evaporation and contamination.

Experimental Workflow
The following diagram illustrates the general workflow for preparing a Tenovin-2 stock solution.
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Workflow for Tenovin-2 Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate Tenovin-2 Powder to Room Temperature

Calculate Required Volume of DMSO

Weigh powder

Add DMSO to Tenovin-2 Powder

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Tenovin-2 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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